Cas no 1804248-17-6 (1-Bromo-1-(4-ethyl-3-fluorophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-ethyl-3-fluorophenyl)propan-2-one
• CAS No: 1804248-17-6
• MF: C₁₁H₁₂BrFO
• MW: 259.114786148071
• CID: 4976220
• Update Time: 2025-10-09

1-Bromo-1-(4-ethyl-3-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-ethyl-3-fluorophenyl)propan-2-one

• Inchi： 1S/C11H12BrFO/c1-3-8-4-5-9(6-10(8)13)11(12)7(2)14/h4-6,11H,3H2,1-2H3
• InChI Key： ANIHRNKKZSBLMT-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(C=1)F)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(4-ethyl-3-fluorophenyl)propan-2-one

Professional Introduction to Compound with CAS No. 1804248-17-6 and Product Name: 1-Bromo-1-(4-ethyl-3-fluorophenyl)propan-2-one

The compound identified by the CAS number 1804248-17-6 and the product name 1-Bromo-1-(4-ethyl-3-fluorophenyl)propan-2-one represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development.

At the core of this compound's molecular structure lies a brominated ketone moiety attached to a fluorinated aromatic ring. The presence of these functional groups not only contributes to the compound's reactivity but also enhances its suitability for various synthetic transformations. Specifically, the bromo substituent on the ketone group serves as a versatile handle for further functionalization, while the fluorine atom in the aromatic ring imparts electronic and steric effects that can modulate biological activity.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry, particularly in the design of small-molecule inhibitors and probes. The combination of bromine and fluorine in 1-Bromo-1-(4-ethyl-3-fluorophenyl)propan-2-one aligns well with this trend, offering a platform for exploring novel pharmacophores. For instance, researchers have leveraged similar structures to develop inhibitors targeting enzyme-catalyzed reactions, where halogen atoms play a crucial role in enhancing binding affinity and selectivity.

In the context of drug discovery, the structural features of this compound make it an attractive candidate for further exploration. The bromo-ketone core can be subjected to various transformations, such as nucleophilic substitution or metal-catalyzed cross-coupling reactions, enabling the synthesis of structurally diverse derivatives. These derivatives can then be screened for biological activity across a range of targets, including kinases, transcription factors, and other therapeutic targets.

One particularly noteworthy application of this class of compounds is in the development of fluorescent probes for cellular imaging. The electronic properties of the fluorinated aromatic ring can be tuned to yield compounds with specific emission wavelengths, making them useful for tracking biological processes in real-time. Additionally, the bromo substituent allows for post-synthetic modifications, enabling researchers to fine-tune both photophysical properties and bioactivity.

The synthesis of 1-Bromo-1-(4-ethyl-3-fluorophenyl)propan-2-one involves a multi-step process that requires careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of a brominated ketone intermediate, followed by functionalization at the aromatic ring via electrophilic aromatic substitution or directed ortho-metalation strategies. The introduction of the ethyl group at the 4-position enhances solubility and metabolic stability, making it more amenable for further biological evaluation.

Advances in synthetic methodologies have also enabled more efficient routes to this compound. For example, recent reports have demonstrated the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling between aryl halides and alkynes, to construct complex molecular frameworks rapidly. These methods not only improve scalability but also allow for greater flexibility in designing derivatives with tailored properties.

The potential applications of this compound extend beyond pharmaceuticals into materials science and agrochemicals. The unique interplay between electronic effects from halogen atoms and steric hindrance from alkyl groups makes it a valuable building block for designing novel materials with specific functionalities. For instance, researchers have explored its use in developing organic semiconductors or liquid crystals where structural rigidity and electronic tunability are essential.

In conclusion, 1-Bromo-1-(4-ethyl-3-fluorophenyl)propan-2-one (CAS No. 1804248-17-6) represents a promising compound with diverse applications in chemistry and biology. Its structural features—particularly the combination of bromine and fluorine substituents—make it an ideal candidate for further exploration in drug discovery and material science. As synthetic methodologies continue to evolve, expect to see increasingly sophisticated derivatives emerge from this platform, driving innovation across multiple scientific disciplines.